BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Deep Dive: Nitromethane-13C ( )[1]

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: Nitromethane-13C

CAS No.: 32480-00-5

Cat. No.: B1600542

\ J

Executive Summary

Nitromethane-13C (CAS: 32480-00-5) is a stable isotope-labeled nitroalkane where the methyl
carbon is enriched with Carbon-13 (

).[1][2] Unlike its abundant
counterpart, Nitromethane-13C possesses a non-zero nuclear spin (

), making it an invaluable probe in Nuclear Magnetic Resonance (NMR) spectroscopy and a
critical building block in the synthesis of isotopically labeled pharmaceuticals.

This guide details the physicochemical properties, synthesis pathways, and strategic
applications of Nitromethane-13C, with a specific focus on its role as a C-1 synthon in the
Henry reaction for generating labeled

-amino alcohols—a structural motif prevalent in adrenergic drugs and antibiotics.

Physicochemical Profile

The substitution of Carbon-12 with Carbon-13 introduces a mass shift and magnetic
susceptibility changes without significantly altering the electronic structure or chemical reactivity
(kinetic isotope effects notwithstanding).

Table 1: Comparative Properties of Nitromethane Isotopologues
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Nitromethane (

Nitromethane-13C (

Property Relevance
) )
Formula Core Structure
. Mass Spectrometry
Molecular Weight 61.04 g/mol 62.03 g/mol
(M+1 peak)
Boiling Point 101.2°C 101.0 °C Purification/Distillation
Density 1.137 g/mL 1.145 g/mL Volumetric handling
~62.8 ppm (natural 62.6 ppm (enriched Chemical Shift
NMR Shift abundance) singlet) Reference
~147 Hz (
Coupling N/A Structural Elucidation
)
Flash Point 35°C 35°C Flammability Hazard

Synthesis and Production

The production of Nitromethane-13C typically avoids the harsh vapor-phase nitration of
methane used in industry, favoring methods that conserve the expensive

source.

The Modified Victor Meyer Reaction

The most reliable laboratory-scale synthesis involves the nucleophilic substitution of

-Methyl lodide with Silver Nitrite. This method is preferred for its high isotopic retention and
yield, despite the cost of silver reagents.
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Figure 1: Synthesis pathway from 13C-Methanol to Nitromethane-13C via Methyl lodide.
Mechanistic Insight: The reaction of alkyl halides with the nitrite ion (

) is ambident. Silver nitrite (

) favors N-alkylation (forming the nitro compound) due to the "soft" nature of the silver-assisted
transition state, whereas alkali nitrites (like

) often favor O-alkylation (forming nitrite esters).

Applications in NMR Spectroscopy[1][3][4][5][6]

Nitromethane-13C is a powerful tool for NMR referencing and relaxation studies.
o Chemical Shift Standard: It serves as a secondary reference for

NMR, appearing at 62.6 ppm (in

). It is particularly useful in nitrogen-containing solvent systems where TMS
(tetramethylsilane) might be volatile or insoluble.

o Relaxation Probes: Due to the small size and quasi-spherical symmetry of the methyl group,
Nitromethane-13C is used to study spin-lattice relaxation times (

), helping researchers understand molecular tumbling dynamics in various solvents.

e Coupling Constant Analysis: The one-bond coupling constant
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is approximately 147 Hz. This value is diagnostic of

hybridization with high electron-withdrawing character from the nitro group.

Strategic Application in Drug Development: The
Henry Reaction

The primary utility of Nitromethane-13C in drug discovery is its role as a C-1 Synthon. It
introduces a labeled carbon atom into the carbon skeleton of a drug molecule, specifically
extending carbon chains by one unit while introducing a nitrogen functionality.

Mechanism: Isotopic Tracking in the Henry Reaction

The Henry Reaction (Nitroaldol) couples Nitromethane-13C with an aldehyde to form a

-nitro alcohol. This is a gateway to

-amino alcohols (e.g., Ephedrine, Norepinephrine analogs).
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Figure 2: Step-wise mechanism of the Henry Reaction using Nitromethane-13C to synthesize
labeled amino alcohols.

Why this matters: By placing the

label at the
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-position relative to the nitrogen, researchers can use

-NMR or LC-MS/MS to track the metabolic fate of the amine group (e.g., oxidative deamination)
in vivo.

Experimental Protocol: Synthesis of - -Labeled -
Nitro Alcohol

Objective: Synthesis of 1-phenyl-2-nitroethanol-2-

via Henry Reaction. Scale: Microscale (to conserve labeled material).

Reagents

e Benzaldehyde: 1.0 mmol (106 mg)

Nitromethane-13C: 1.2 mmol (75 mg)

Sodium Hydroxide (NaOH): 10M ag. solution (catalytic amount)

Ethanol (EtOH): 2 mL

Acetic Acid: For neutralization

Step-by-Step Methodology

e Preparation: In a 5 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0
mmol of benzaldehyde in 2 mL of ethanol.

» Addition of Label: Add 1.2 mmol of Nitromethane-13C via a gas-tight syringe. Note:
Nitromethane is volatile; keep the vessel closed.

o Catalysis: Cool the mixture to 0°C in an ice bath. Add 10M NaOH dropwise (approx. 10

L) while stirring vigorously. The solution may turn yellow, indicating the formation of the
nitronate intermediate.

o Reaction: Allow the reaction to warm to room temperature and stir for 4 hours. Monitor
progress via TLC (Thin Layer Chromatography) or GC-MS.
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e Quenching: Once the aldehyde is consumed, cool the flask back to 0°C and neutralize
carefully with dilute acetic acid until pH ~6-7.

o Extraction: Evaporate the ethanol under reduced pressure (ensure the trap is cold to catch
any unreacted Nitromethane-13C). Dissolve the residue in dichloromethane and wash with
water.

 Purification: Dry the organic layer over
, filter, and concentrate. Purify via flash column chromatography (Hexanes/Ethyl Acetate).
Validation:

 NMR: Look for a doublet (due to C-H coupling if undecoupled) or a strong singlet at ~79-81
ppm corresponding to the

carbon.

Safety & Handling

Nitromethane-13C retains the hazardous properties of unlabeled nitromethane. It is a high-
energy material.

o Explosion Hazard: Nitromethane can detonate under high shock or if heated under
confinement. Never distill nitromethane to dryness.

o Sensitization: Formation of sodium nitronate (during the Henry reaction) creates a salt that is
more shock-sensitive than the liquid itself. Neutralize reaction mixtures before workup to
avoid isolating dry nitronate salts.

o Toxicity: Harmful if inhaled or swallowed. Use in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Deep Dive: Nitromethane-13C ()[1]].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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